Cas no 2166828-76-6 (2-methyl-3-(piperidin-4-yl)piperidine)

• Product Name: 2-methyl-3-(piperidin-4-yl)piperidine
• CAS No: 2166828-76-6
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6148136
• PubChem ID: 165878737
• Update Time: 2025-10-31

2-methyl-3-(piperidin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(piperidin-4-yl)piperidine
• 2166828-76-6
• EN300-1477632

• Inchi： 1S/C11H22N2/c1-9-11(3-2-6-13-9)10-4-7-12-8-5-10/h9-13H,2-8H2,1H3
• InChI Key： JSYGUBBMXNWMMV-UHFFFAOYSA-N
• SMILES： N1CCCC(C1C)C1CCNCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.1Ų

Additional information on 2-methyl-3-(piperidin-4-yl)piperidine

Introduction to 2-methyl-3-(piperidin-4-yl)piperidine (CAS No. 2166828-76-6)

2-methyl-3-(piperidin-4-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2166828-76-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound belongs to a class of heterocyclic amines, which are widely explored for their pharmacological properties. The presence of multiple nitrogen atoms in its structure enhances its versatility, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 2-methyl-3-(piperidin-4-yl)piperidine consists of two piperidine rings connected through a methylene bridge, with a methyl group and a piperidin-4-yl substituent at specific positions. This arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The compound's dual piperidine moiety is particularly noteworthy, as it can facilitate binding to proteins and enzymes involved in various disease pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-methyl-3-(piperidin-4-yl)piperidine. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar or even enhanced pharmacological effects. Preliminary studies have indicated that this compound demonstrates promising activity in several preclinical models, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

One of the most intriguing aspects of 2-methyl-3-(piperidin-4-yl)piperidine is its potential as a scaffold for drug development. The piperidine ring system is well-documented for its role in modulating neurotransmitter systems, making it an attractive candidate for treating neurological and psychiatric disorders. Researchers have been investigating its interactions with receptors such as serotonin, dopamine, and norepinephrine, which are critical in regulating mood, cognition, and pain perception.

The synthesis of 2-methyl-3-(piperidin-4-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The development of robust synthetic routes is essential for scaling up production and conducting further pharmacological evaluations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-methyl-3-(piperidin-4-yl)piperidine. Molecular modeling techniques have been used to predict its binding affinity to various biological targets and to design analogs with improved pharmacokinetic profiles. These computational studies provide valuable insights into the compound's mechanism of action and help guide experimental investigations.

The pharmacological profile of 2-methyl-3-(piperidin-4-yl)piperidine has been evaluated in several preclinical studies. Initial findings suggest that it exhibits moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT7, which are implicated in anxiety and depression disorders. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways.

Another area of interest is the potential application of 2-methyl-3-(piperidin-4-yl)piperidine in pain management. Preclinical data indicate that it may interact with opioid receptors or other pain-signaling pathways, offering a novel approach to treating chronic pain conditions. Further research is needed to elucidate its exact mechanism of action and to assess its potential for developing new analgesic agents.

The safety profile of 2-methyl-3-(piperidin-4-yl)piperidine is still under investigation, but initial toxicology studies suggest that it exhibits low toxicity at therapeutic doses. However, long-term studies are necessary to fully characterize its safety profile and to identify any potential adverse effects associated with chronic use.

The development of new therapeutic agents relies heavily on innovative chemical scaffolds like 2-methyl-3-(piperidin-4-y)piperidine. Its unique structural features make it a promising candidate for addressing unmet medical needs in various therapeutic areas. As research continues to uncover new applications for this compound, it holds significant potential for improving patient care through targeted drug therapies.

In conclusion,2-methyl -3-(pip er id i n -4 -y l) pi per id ine (CAS No. 2166828 -76 -6) represents an exciting advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic domains . Its structural complexity , coupled wi th preliminary pharmacological evidence , positions i t as a key player i n future drug discovery efforts . Continued research i n synthesis , pharmacology , an d safety will further enhance our understanding o f this remarkable compound an d pave the way fo r novel therapeutic interventions . p >